![molecular formula C20H29NO2 B6009719 ethyl 1-(cyclopropylmethyl)-3-(2-methylbenzyl)-3-piperidinecarboxylate](/img/structure/B6009719.png)
ethyl 1-(cyclopropylmethyl)-3-(2-methylbenzyl)-3-piperidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1-(cyclopropylmethyl)-3-(2-methylbenzyl)-3-piperidinecarboxylate, also known as CTDP-31, is a novel compound that has gained attention in the scientific community due to its potential for therapeutic applications. CTDP-31 is a piperidine derivative that has been shown to exhibit significant pharmacological activity, particularly in the field of neuroscience.
Mechanism of Action
The exact mechanism of action of ethyl 1-(cyclopropylmethyl)-3-(2-methylbenzyl)-3-piperidinecarboxylate is not fully understood, but studies have suggested that it may act as a modulator of the sigma-1 receptor. The sigma-1 receptor is a protein that is involved in several cellular processes, including the regulation of calcium ion channels and the modulation of neurotransmitter release. By modulating the activity of this receptor, this compound may be able to exert its neuroprotective effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects, including the ability to reduce oxidative stress, inflammation, and apoptosis. This compound has also been shown to improve cognitive function in animal models of neurodegenerative diseases. Additionally, this compound has been shown to have a low toxicity profile, making it a potentially safe and effective therapeutic agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of ethyl 1-(cyclopropylmethyl)-3-(2-methylbenzyl)-3-piperidinecarboxylate for lab experiments is its high potency and selectivity. This makes it an ideal compound for studying the sigma-1 receptor and its role in neurodegenerative diseases. However, one limitation of this compound is its relatively short half-life, which can make it difficult to study its long-term effects in vivo.
Future Directions
There are several future directions for research on ethyl 1-(cyclopropylmethyl)-3-(2-methylbenzyl)-3-piperidinecarboxylate, including the development of more potent and selective analogs, the investigation of its effects on other cellular processes, and the exploration of its potential for use in other therapeutic areas. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential for use in the treatment of neurodegenerative diseases.
Synthesis Methods
The synthesis of ethyl 1-(cyclopropylmethyl)-3-(2-methylbenzyl)-3-piperidinecarboxylate involves a multi-step process that begins with the reaction of cyclopropylmethylamine with 2-methylbenzyl chloride to form N-(cyclopropylmethyl)-2-methylbenzylamine. This intermediate is then reacted with ethyl 3-piperidinecarboxylate to form this compound. The overall yield of the synthesis process is around 50%, which makes it a viable method for producing the compound in large quantities for research purposes.
Scientific Research Applications
Ethyl 1-(cyclopropylmethyl)-3-(2-methylbenzyl)-3-piperidinecarboxylate has been the subject of several scientific studies due to its potential for therapeutic applications. One of the most promising areas of research involves the use of this compound as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Studies have shown that this compound can protect neurons from oxidative stress and reduce inflammation, which are key factors in the development of these diseases.
Properties
IUPAC Name |
ethyl 1-(cyclopropylmethyl)-3-[(2-methylphenyl)methyl]piperidine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29NO2/c1-3-23-19(22)20(13-18-8-5-4-7-16(18)2)11-6-12-21(15-20)14-17-9-10-17/h4-5,7-8,17H,3,6,9-15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADKCSFFEARWNQA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCCN(C1)CC2CC2)CC3=CC=CC=C3C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.